Cas no 172038-68-5 (4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine)

• Product Name: 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine
• CAS No: 172038-68-5
• MF: C₂₀H₂₀N₄O
• MW: 332.399003982544
• CID: 3327970
• PubChem ID: 752314
• Update Time: 2025-06-23

4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 6H-INDOLO[2,3-B]QUINOXALINE, 6-[2-(4-MORPHOLINYL)ETHYL]-
• 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine
• AKOS000571360
• cid_752314
• 4-(2-(6H-indolo[2,3-b]quinoxalin-6-yl)ethyl)morpholine
• 4-[2-(6-indolo[3,2-b]quinoxalinyl)ethyl]morpholine
• HMS1488I09
• 6-[2-(4-morpholinyl)ethyl]-6H-indolo[2,3-b]quinoxaline
• BDBM39493
• 6-[2-(morpholin-4-yl)ethyl]-6H-indolo[2,3-b]quinoxaline
• F1361-0002
• Z57728574
• CBKinase1_015516
• SCHEMBL12851676
• IDI1_023375
• MLS000062353
• HMS2465I22
• ChemDiv3_005465
• STL262831
• SMR000072962
• 4-(2-indolo[3,2-b]quinoxalin-6-ylethyl)morpholine
• 172038-68-5
• EN300-18405241
• CBKinase1_003116
• VU0043586-9
• CHEMBL493698

• Inchi： 1S/C20H20N4O/c1-4-8-18-15(5-1)19-20(22-17-7-3-2-6-16(17)21-19)24(18)10-9-23-11-13-25-14-12-23/h1-8H,9-14H2
• InChI Key： MFVLXWUDVQMAHA-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCN1C2C(C3C=CC=CC1=3)=NC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 332.16371127Da
• Monoisotopic Mass: 332.16371127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine

Professional Introduction to 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine and CAS No. 172038-68-5

4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 172038-68-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The intricate scaffold of this molecule, featuring a combination of indolo[2,3-b]quinoxaline and morpholine moieties, positions it as a candidate for investigating novel pharmacological pathways.

The indolo[2,3-b]quinoxaline core is a well-studied heterocyclic system known for its presence in various bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for medicinal chemists. In particular, the 6H-indolo[2,3-b]quinoxalin-6-yl moiety in 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine has been implicated in several pharmacological effects, including anti-inflammatory and anticancer properties. Recent studies have highlighted the importance of this scaffold in designing molecules with enhanced binding affinity and selectivity.

The morpholine group appended to the indolo[2,3-b]quinoxaline core in this compound contributes to its overall pharmacological profile by influencing solubility, metabolic stability, and interaction with biological targets. Morpholine derivatives are widely used in pharmaceuticals due to their favorable pharmacokinetic properties and ability to modulate various biological processes. The combination of these two moieties in 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine suggests a potential for developing drugs that leverage the synergistic effects of both structural components.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine with biological targets. These studies have revealed that the indolo[2,3-b]quinoxaline moiety can engage in π-stacking interactions with aromatic residues in proteins, while the morpholine group can form hydrogen bonds with polar amino acid side chains. Such insights are crucial for optimizing the compound's pharmacological activity and minimizing potential side effects.

In vitro studies have begun to explore the biological activities of 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine. Preliminary results indicate that this compound exhibits notable inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The indolo[2,3-b]quinoxaline core appears to be responsible for much of these effects, while the morpholine group modulates the compound's overall activity profile. These findings are consistent with previous reports on similar indolo[2,3-b]quinoxaline derivatives, which have shown promise in preclinical models.

The synthesis of 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the indolo[2,3-b]quinoxaline core and nucleophilic substitution reactions to introduce the morpholine group. Advanced synthetic techniques have been employed to ensure high yield and purity, making it feasible for further biological evaluation.

The potential applications of 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine extend beyond its current scope of study. Researchers are exploring its potential as a lead compound for developing novel therapeutic agents targeting various diseases. The structural features of this molecule make it a versatile platform for further chemical modifications aimed at enhancing its pharmacological properties.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) is expected to accelerate the development process for compounds like 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine. HTS allows for rapid testing of large libraries of compounds against biological targets, while SBDD leverages computational methods to design molecules with optimized binding properties. These approaches will be instrumental in identifying derivatives of this compound with improved efficacy and reduced toxicity.

In conclusion, 4-(2-{6H-indolo[2,3-b]quinoxalin-6-yl}ethyl)morpholine (CAS No. 172038-68-5) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a vital role in the development of next-generation therapeutic agents.